4-Chloro-2,8-bis(trifluoromethyl)quinoline
Overview
Description
“4-Chloro-2,8-bis(trifluoromethyl)quinoline” is a chemical compound with the empirical formula C11H4ClF6N . It is an intermediate formed during the synthesis of quinoline derivatives .
Molecular Structure Analysis
The molecular weight of “this compound” is 299.60 . The SMILES string representation of the molecule is FC(F)(F)c1cc(Cl)c2cccc(c2n1)C(F)(F)F
.
Physical And Chemical Properties Analysis
“this compound” is a beige crystalline powder . It has a melting point of 46-48 °C (lit.) . The density is estimated to be 1.5242 .
Scientific Research Applications
Antimalarial Activity
4-Chloro-2,8-bis(trifluoromethyl)quinoline has been used in synthesizing compounds with significant antimalarial activity. A study demonstrated that compounds derived from this chemical, especially those with trifluoromethyl groups at both the 2 and 8 positions, showed higher activity against chloroquine-resistant strains of Plasmodium falciparum (Kgokong et al., 2008).
Crystal Structural Analysis
Research has been conducted on the crystal structures of derivatives of this compound, which have important implications in understanding molecular interactions and designing new compounds. One such study explored the crystal structures of isomeric 4-[3-(dichlorophenyl)-hexahydro[1,3]oxazolo[3,4-a]pyridin-1-yl]-2,8-bis(trifluoromethyl)quinolines (de Souza et al., 2015).
Antibacterial and Antituberculosis Properties
Derivatives of this compound have been synthesized and tested for their antibacterial and antituberculosis properties. These compounds, especially the hydrazone derivatives, showed promising activity against several bacterial strains, including Mycobacterium tuberculosis (Eswaran et al., 2010).
Development of Novel Pharmaceutical Agents
The compound has been used in the synthesis of novel pharmaceutical agents, such as potential boron-based inhibitors targeting specific protein kinases. This demonstrates its utility in developing new therapeutic agents for biomedical research (Das et al., 2022).
Photocyclization and Self-Assembly Studies
This compound derivatives have been studied for their photoreaction-induced self-assembly behaviors. These studies are crucial in understanding the photophysical properties of such compounds, which have implications in material science and nano-technology (Karasawa et al., 2016).
Anticancer Studies
The compound has been used in the synthesis of novel molecules with potential anticancer properties. Such studies contribute to the development of new therapeutic agents for cancer treatment (Gayathri et al., 2017).
Organic Light-Emitting Diodes (OLEDs)
Derivatives of this compound have been explored for their application in OLEDs. Studies focus on understanding the photoluminescence properties and efficiencies of these compounds in OLEDs (Zhang et al., 2020).
Safety and Hazards
The compound is classified as an Eye Irritant 2, Skin Irritant 2, and STOT SE 3, indicating it can cause eye and skin irritation and may cause respiratory irritation . The safety precautionary statements include avoiding ingestion and inhalation, avoiding contact with skin and eyes, and ensuring adequate ventilation .
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Chloro-2,8-bis(trifluoromethyl)quinoline . Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets. Additionally, the compound’s stability could be influenced by factors like light, heat, and moisture .
properties
IUPAC Name |
4-chloro-2,8-bis(trifluoromethyl)quinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H4ClF6N/c12-7-4-8(11(16,17)18)19-9-5(7)2-1-3-6(9)10(13,14)15/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSQOESPYYNJBCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)C(F)(F)F)N=C(C=C2Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H4ClF6N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20232129 | |
Record name | 4-Chloro-2,8-bis(trifluoromethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20232129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83012-13-9 | |
Record name | 4-Chloro-2,8-bis(trifluoromethyl)quinoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83012-13-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2,8-bis(trifluoromethyl)quinoline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083012139 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-2,8-bis(trifluoromethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20232129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-2,8-bis(trifluoromethyl)quinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.072.826 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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